Cas no 760187-21-1 (3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1,4-dimethyl-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1,4-dimethyl-2-phenyl-
• CAS No: 760187-21-1
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 538600
• PubChem ID: 71403671
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1,4-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-1,4-dimethyl-2-phenyl-
• 5-amino-1,4-dimethyl-2-phenylpyrazol-3-one
• 760187-21-1
• 5-Amino-1,4-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
• DTXSID40824565
• 5-Amino-1,4-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C11H13N3O/c1-8-10(12)13(2)14(11(8)15)9-6-4-3-5-7-9/h3-7H,12H2,1-2H3
• InChI Key： ZPWUSPNWEVEVDN-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(N)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57